Cas no 2639374-70-0 (methyl (3S)-5-methyl-3-({(3RS,4RS)-4-methylpyrrolidin-3-ylformamido}methyl)hexanoate)

• Product Name: methyl (3S)-5-methyl-3-({(3RS,4RS)-4-methylpyrrolidin-3-ylformamido}methyl)hexanoate
• CAS No: 2639374-70-0
• MF: C₁₅H₂₈N₂O₃
• MW: 284.394424438477
• CID: 5639659
• PubChem ID: 165897187
• Update Time: 2025-05-25

methyl (3S)-5-methyl-3-({(3RS,4RS)-4-methylpyrrolidin-3-ylformamido}methyl)hexanoate Chemical and Physical Properties

Names and Identifiers

• methyl (3S)-5-methyl-3-({[(3RS,4RS)-4-methylpyrrolidin-3-yl]formamido}methyl)hexanoate
• EN300-28229984
• 2639374-70-0
• methyl (3S)-5-methyl-3-({(3RS,4RS)-4-methylpyrrolidin-3-ylformamido}methyl)hexanoate

• Inchi： 1S/C15H28N2O3/c1-10(2)5-12(6-14(18)20-4)8-17-15(19)13-9-16-7-11(13)3/h10-13,16H,5-9H2,1-4H3,(H,17,19)/t11-,12+,13-/m1/s1
• InChI Key： YEMDMMMQSRLPJT-FRRDWIJNSA-N
• SMILES： O=C([C@@H]1CNC[C@H]1C)NC[C@H](CC(=O)OC)CC(C)C

Computed Properties

• Exact Mass: 284.20999276g/mol
• Monoisotopic Mass: 284.20999276g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 8
• Complexity: 331
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 67.4Ų

Additional information on methyl (3S)-5-methyl-3-({(3RS,4RS)-4-methylpyrrolidin-3-ylformamido}methyl)hexanoate

Introduction to Methyl (3S)-5-methyl-3-({(3RS,4RS)-4-methylpyrrolidin-3-ylformamido}methyl)hexanoate (CAS No. 2639374-70-0)

Methyl (3S)-5-methyl-3-({(3RS,4RS)-4-methylpyrrolidin-3-ylformamido}methyl)hexanoate, identified by its CAS number 2639374-70-0, is a complex organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to a class of molecules known for their potential biological activity, making it a subject of extensive study in medicinal chemistry. The intricate structure of this molecule, characterized by its stereocenters and functional groups, contributes to its unique chemical properties and biological interactions.

The molecular formula of methyl (3S)-5-methyl-3-({(3RS,4RS)-4-methylpyrrolidin-3-ylformamido}methyl)hexanoate highlights its complexity. It consists of a hexanoate ester moiety linked to a pyrrolidine derivative through a formamide group. The presence of multiple stereocenters, specifically the (3S) configuration and the (3RS,4RS) arrangement in the pyrrolidine ring, underscores the importance of stereochemistry in determining its biological efficacy. This feature is particularly relevant in drug design, where the spatial arrangement of atoms can significantly influence a molecule's interaction with biological targets.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes of such complex molecules with high precision. Studies have demonstrated that the stereoelectronic properties of methyl (3S)-5-methyl-3-({(3RS,4RS)-4-methylpyrrolidin-3-ylformamido}methyl)hexanoate play a crucial role in its interaction with enzymes and receptors. For instance, the (3S) configuration may enhance binding affinity by optimizing the orientation of key functional groups within the active site of target proteins.

In the realm of drug discovery, the synthesis and characterization of chiral compounds like methyl (3S)-5-methyl-3-({(3RS,4RS)-4-methylpyrrolidin-3-ylformamido}methyl)hexanoate are essential for developing enantiopure drugs. Enantiomeric purity is critical because different enantiomers of a molecule can exhibit distinct pharmacological profiles. The synthesis of this compound involves multi-step organic reactions, including stereoselective formations that require careful optimization to achieve high yields and purity.

The pyrrolidine moiety in methyl (3S)-5-methyl-3-({(3RS,4RS)-4-methylpyrrolidin-3-ylformamido}methyl)hexanoate is particularly noteworthy due to its prevalence in biologically active natural products and synthetic drugs. Pyrrolidine derivatives are known for their ability to modulate various biological pathways, including neurotransmitter systems and inflammatory responses. The incorporation of this motif into drug candidates often enhances their pharmacological properties by improving solubility and metabolic stability.

Recent research has highlighted the potential therapeutic applications of compounds containing the pyrrolidine scaffold. For example, derivatives of this class have shown promise in treating neurological disorders by interacting with neurotransmitter receptors. The formamide group in methyl (3S)-5-methyl-3-({(3RS,4RS)-4-methylpyrrolidin-3-ylformamido}methyl)hexanoate further contributes to its biological activity by serving as a hydrogen bond acceptor or donor, which is crucial for stabilizing interactions with biological targets.

The hexanoate ester functionality in this compound not only influences its solubility but also contributes to its metabolic fate. Esterases play a key role in hydrolyzing such esters into free carboxylic acids or other metabolites. Understanding these metabolic pathways is essential for predicting drug efficacy and safety profiles. Advanced techniques such as mass spectrometry and nuclear magnetic resonance (NMR) spectroscopy have been instrumental in elucidating the structure-function relationships of complex molecules like methyl (3S)-5-methyl-3-({(3RS,4RS)-4-methylpyrrolidin-3-ylformamido}methyl)hexanoate.

The development of novel synthetic methodologies has also been a focal point in recent studies involving this compound. Catalytic asymmetric reactions have enabled the efficient construction of chiral centers without resorting to expensive or environmentally hazardous reagents. These advances have not only improved the scalability of producing enantiopure compounds but also reduced waste generation during synthesis.

In conclusion, methyl (3S)-5-methyl-3-({(3RS,4RS)-4-methylpyrrolidin-3-ylformamido}methyl)hexanoate represents a fascinating subject of study in medicinal chemistry due to its complex structure and potential biological activity. The ongoing research into this compound and related derivatives continues to shed light on the importance of stereochemistry and functional group design in drug development. As our understanding of molecular interactions deepens, compounds like this one are poised to play significant roles in addressing various therapeutic challenges.